Cas no 2171928-04-2 (3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2-methylbutanamido}butanoic acid)

• Product Name: 3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2-methylbutanamido}butanoic acid
• CAS No: 2171928-04-2
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 5921926
• PubChem ID: 165818264
• Update Time: 2025-06-08

3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2-methylbutanamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1538851
• 3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2-methylbutanamido}butanoic acid
• 2171928-04-2

• Inchi： 1S/C25H30N2O5/c1-4-25(3,23(30)27-16(2)13-22(28)29)15-26-24(31)32-14-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,16,21H,4,13-15H2,1-3H3,(H,26,31)(H,27,30)(H,28,29)
• InChI Key： SSYADEKQQLTUED-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)(C(NC(C)CC(=O)O)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2-methylbutanamido}butanoic acid

Introduction to 3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2-methylbutanamido}butanoic Acid (CAS No. 2171928-04-2)

3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2-methylbutanamido}butanoic acid, identified by its CAS number 2171928-04-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structure, which includes multiple functional groups that contribute to its unique chemical and biological properties.

The molecular structure of 3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2-methylbutanamido}butanoic acid features a backbone of butanoic acid units, interspersed with amide and carbamate functionalities. The presence of a fluorenylmethoxy group further enhances its molecular complexity, making it a candidate for various applications in drug design and development. Specifically, the fluorene moiety is known for its excellent photophysical properties, which make it valuable in the development of fluorescent probes and imaging agents.

In recent years, there has been a growing interest in the development of novel compounds that can serve as scaffolds for drug discovery. The structural features of 3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2-methylbutanamido}butanoic acid make it an attractive candidate for such applications. For instance, the amide and carbamate groups can be readily modified to introduce additional pharmacophores, thereby tailoring the compound for specific biological targets.

One of the most promising areas of research involving this compound is its potential as an intermediate in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in various physiological processes, and their inhibition is often a key strategy in the development of therapeutic agents. The structural motif of 3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2-methylbutanamido}butanoic acid suggests that it could be modified to target specific proteases, such as matrix metalloproteinases (MMPs) or caspases, which are implicated in diseases like cancer and inflammation.

The fluorenylmethoxy group in the molecule also offers additional opportunities for functionalization. For example, it can be used to link the compound to other molecules via click chemistry reactions, such as azide-alkyne cycloadditions. This approach has been widely used in drug discovery to create conjugates with enhanced solubility or targeted delivery properties.

Recent studies have begun to explore the use of fluorescent probes based on fluorene derivatives for biological imaging. The high quantum yield and excellent photostability of fluorene make it an ideal candidate for developing probes that can track biological processes in real-time. The amine and carboxylic acid functionalities in 3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2-methylbutanamido}butanoic acid can be further modified to attach biomolecules or biomarkers, enabling researchers to visualize specific cellular events with high precision.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the fluorenylmethoxy group, for instance, typically involves a nucleophilic substitution reaction followed by protection-deprotection steps to prevent unwanted side reactions. The subsequent installation of the amide and carbamate functionalities requires precise control over reaction conditions to avoid over-modification or degradation of the molecule.

In terms of biological activity, preliminary studies suggest that derivatives of 3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2-methylbutanamido}butanoic acid may exhibit inhibitory effects on certain enzymes and receptors. These findings are particularly exciting because they open up new avenues for developing drugs that can modulate these targets without affecting other biological systems. Further research is needed to fully elucidate the pharmacological profile of this compound and its derivatives.

The potential applications of this compound extend beyond drug discovery. Its unique structural features make it a valuable tool for developing novel materials with specialized properties. For example, the fluorene moiety can be used to create polymers or nanoparticles with enhanced fluorescence characteristics, which could be used in sensors or light-emitting devices.

In conclusion, 3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2-methylbutanamido}butanoic acid (CAS No. 2171928-04-2) is a multifaceted compound with significant potential in pharmaceutical chemistry and materials science. Its complex structure and versatile functional groups make it an excellent candidate for further exploration in drug design, biological imaging, and material science applications. As research continues to uncover new ways to modify and utilize this compound, its importance in scientific innovation is likely to grow even further.